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An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) of alpha-
Amylcinnamaldehyde

Introduction: Beyond the Fragrance

alpha-Amylcinnamaldehyde (ACA), also known as amyl cinnamal, is a synthetic aromatic
compound indispensable in the fragrance and flavor industry.[1] Valued for its characteristic
sweet, floral scent reminiscent of jasmine, it is a key component in a vast array of consumer
products, including perfumes, soaps, lotions, and detergents.[2] While its olfactory properties
are highly desirable, a comprehensive understanding of its chemical hazards and safe handling
protocols is paramount for researchers, chemists, and manufacturing professionals. This guide
provides a detailed analysis of the Material Safety Data Sheet (MSDS) for alpha-
Amylcinnamaldehyde, synthesizing technical data with practical, field-proven insights to ensure
its safe and effective use in a professional setting.

Chemical Identification and Physicochemical
Properties
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Correctly identifying a chemical is the foundational step of any safety assessment. alpha-
Amylcinnamaldehyde is identified by its CAS (Chemical Abstracts Service) number, 122-40-7.
[1][2] It is a pale yellow, oily liquid with a molecular formula of C14H1s0O and a molecular weight
of approximately 202.29 g/mol .[1][2][3] Its structural and physical properties are critical
determinants of its behavior and the necessary precautions for its handling. For instance, its
high flash point indicates it is a combustible liquid but not highly flammable, while its poor
solubility in water has implications for both environmental fate and cleanup procedures.[4][5]
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Hazard Identification and GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazards. alpha-Amylcinnamaldehyde is
consistently classified with two primary hazards: skin sensitization and long-term aquatic
toxicity.[3][8][9]

» Skin Sensitisation, Category 1 (or 1B): This is the most significant human health hazard.[3][4]
It means that while the substance may not cause immediate skin irritation in all individuals,
repeated or prolonged contact can lead to an allergic skin reaction (allergic contact
dermatitis) in susceptible individuals.[4][10] The corresponding GHS Hazard Statement is
H317: May cause an allergic skin reaction.[3][9][11]

e Hazardous to the aquatic environment, Chronic Category 2: This classification indicates that
the substance is toxic to aquatic life with long-lasting effects.[3][8][9] Due to its poor water
solubility and potential for persistence, its release into waterways must be strictly avoided.
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[12] The GHS Hazard Statement is H411: Toxic to aquatic life with long lasting effects.[3][9]
[11]
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Caption: GHS Hazard classification for alpha-Amylcinnamaldehyde.

Toxicological Profile

Understanding the toxicology of a substance is key to interpreting its hazards. The acute
toxicity of alpha-Amylcinnamaldehyde is low, but its sensitization potential is significant.

o Acute Toxicity: The substance has low acute toxicity via oral and dermal routes. This means
a large single dose would be required to cause severe harm, which is unlikely in a research
or industrial setting.

o Skin Sensitization: This is the primary toxicological concern. ACA is a well-documented skin
sensitizer.[1] The mechanism involves the substance penetrating the skin and binding to
proteins, forming an antigen that the immune system recognizes as foreign. Upon
subsequent exposures, the immune system mounts an inflammatory response, leading to
allergic contact dermatitis.[8] The No Expected Sensitization Induction Level (NESIL), a
measure of the highest concentration that is not expected to cause sensitization in humans,
has been established at 23000 pg/cmz2.[13]
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o Genotoxicity & Carcinogenicity: Available data, including Ames mutagenicity tests, indicate
that alpha-Amylcinnamaldehyde is not mutagenic.[3][4] There is no evidence to suggest it is
a carcinogen.[3]
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Exposure Controls and Personal Protection

Given the hazards, particularly skin sensitization, implementing robust exposure controls is
non-negotiable. This involves a combination of engineering controls and Personal Protective
Equipment (PPE).

Engineering Controls:

o Ventilation: Work should be conducted in a well-ventilated area to minimize inhalation of
vapors or mists.[4][6][11] Local exhaust ventilation (LEV) is recommended for procedures
that may generate aerosols.

Personal Protective Equipment (PPE):

o Hand Protection: This is the most critical piece of PPE. Chemical-resistant, impervious
gloves must be worn whenever handling the substance.[3][6][11] The choice of glove
material (e.g., nitrile, neoprene) should be based on the specific operational conditions and
confirmed with the glove manufacturer for suitability.[10]

» Eye Protection: Safety glasses with side-shields or splash goggles should be used to prevent
accidental eye contact.[6][10][11]
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» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[6] In case of potential splashing, additional chemical-resistant aprons may be
necessary. Contaminated work clothing should not be allowed out of the workplace and must
be decontaminated before reuse.[7][10][11]

Handling, Storage, and Stability

Proper handling and storage protocols are essential to maintain the chemical's integrity and
prevent hazardous situations.

Handling Protocol:

Review MSDS: Before work begins, all personnel must review the MSDS.

Ensure Ventilation: Confirm that the work area is well-ventilated.[11]

Don PPE: Wear appropriate PPE, including gloves, eye protection, and a lab coat.[3]

Avoid Contact: Avoid contact with skin and eyes, and avoid inhaling any vapor or mist.[3]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[3][11]

Storage and Stability:

o Conditions: Store in a cool, dry, and well-ventilated place.[3][11] The container should be
kept tightly closed to minimize air contact.[3][11] Storage at 2-8°C is sometimes
recommended.[2][3]

e Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong acids.[3]

o Stability: The substance is stable under recommended storage conditions.[10] However, it
may slowly oxidize upon exposure to air, which can affect its quality.[10][12]

e Hazardous Decomposition: Thermal decomposition may produce carbon oxides (CO, COz).

[3]
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Emergency Procedures

A clear, rehearsed emergency plan is critical for responding effectively to accidents.

First-Aid Measures

o Skin Contact: Immediately take off contaminated clothing.[7] Wash the affected area with
plenty of soap and water.[3][6] If skin irritation or a rash occurs, seek medical advice.[7][10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[6] Remove contact lenses if present and easy to do.[6] If irritation persists,
consult a physician.[15]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[6][7] If breathing is difficult or symptoms persist, seek medical attention.[7]

 Ingestion: Rinse mouth with water.[3][6] Do NOT induce vomiting.[6] Never give anything by
mouth to an unconscious person.[3] Seek immediate medical attention.[6]

Fire-Fighting Measures

o Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (COz), or dry chemical
powder.[3][6][10] A water spray can be used to cool fire-exposed containers.[4][11]

» Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[10]

e Hazards from Combustion: Fire may produce toxic gases, including carbon monoxide and
carbon dioxide.[3] Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[3][6]

Accidental Release Measures (Spills)

The response to a spill should be systematic to ensure personnel safety and environmental
protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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